Cas no 217493-65-7 (Ethyl 2-(bromomethyl)-5-nitrobenzoate)

Ethyl 2-(bromomethyl)-5-nitrobenzoate structure
217493-65-7 structure
Product Name:Ethyl 2-(bromomethyl)-5-nitrobenzoate
CAS No:217493-65-7
MF:C10H10BrNO4
MW:288.094702243805
CID:1084316
PubChem ID:18510925
Update Time:2025-04-20

Ethyl 2-(bromomethyl)-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(bromomethyl)-5-nitrobenzoate
    • 2-bromomethyl-5-nitrobenzoic acid ethyl ester
    • Ethyl2-(bromomethyl)-5-nitrobenzoate
    • SCHEMBL550921
    • 217493-65-7
    • YXHMZXMCXBDMJW-UHFFFAOYSA-N
    • Inchi: 1S/C10H10BrNO4/c1-2-16-10(13)9-5-8(12(14)15)4-3-7(9)6-11/h3-5H,2,6H2,1H3
    • InChI Key: YXHMZXMCXBDMJW-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 286.97932g/mol
  • Monoisotopic Mass: 286.97932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 72.1Ų

Ethyl 2-(bromomethyl)-5-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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